Cas no 147610-85-3 (6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid)

• Product Name: 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid
• CAS No: 147610-85-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• MDL: MFCD17214280
• CID: 2093582
• PubChem ID: 53217054
• Update Time: 2025-06-08

6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-((Benzyloxy)carbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid
• 6-(Benzyloxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid
• 6-Cbz-6-azaspiro[2.5]octane-1-carboxylic acid
• 6-phenylmethoxycarbonyl-6-azaspiro[2.5]octane-2-carboxylic acid
• 6-Aza-spiro[2.5]octane-1,6-dicarboxylic acid 6-benzyl ester
• 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid
• DB-369246
• FQFCMBUJUFOXNL-UHFFFAOYSA-N
• EN300-255551
• AKOS015839352
• XFA61085
• DTXSID80682161
• CS-0050359
• MFCD17214280
• PB22887
• SCHEMBL2798935
• (R)-6-(benzyloxycarbonyl)-6-azaspiro(2.5)octane-1-carboxylic
• 6-((Benzyloxy)carbonyl)-6-azaspiro[2.5]octane-1-carboxylicacid
• AS-43191
• 147610-85-3

• MDL： MFCD17214280
• Inchi： 1S/C16H19NO4/c18-14(19)13-10-16(13)6-8-17(9-7-16)15(20)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)
• InChI Key： FQFCMBUJUFOXNL-UHFFFAOYSA-N
• SMILES： OC(C1CC21CCN(C(=O)OCC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 289.13100
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 2.44780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid

Comprehensive Overview of 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 147610-85-3)

6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 147610-85-3) is a specialized organic compound with significant applications in pharmaceutical research and synthetic chemistry. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly studied for their unique structural properties and potential therapeutic benefits. The benzyloxycarbonyl (Cbz) protecting group in its structure makes it particularly valuable in peptide synthesis and drug development, where selective deprotection strategies are critical.

The growing interest in spirocyclic compounds like 6-azaspiro[2.5]octane derivatives stems from their ability to mimic bioactive conformations and enhance metabolic stability. Researchers are actively exploring such scaffolds for designing central nervous system (CNS) drugs, given their potential to cross the blood-brain barrier. The carboxylic acid functionality in this compound further allows for versatile derivatization, enabling the creation of amides, esters, and other pharmacologically relevant motifs.

In the context of green chemistry and sustainable synthesis, 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid has garnered attention for its role in atom-economical transformations. Recent publications highlight its use in catalyzed cyclization reactions and as a precursor for biocompatible materials. These applications align with the broader industry shift toward environmentally friendly methodologies, addressing concerns about waste reduction and energy efficiency.

From a structural-activity relationship (SAR) perspective, the spiro[2.5]octane core offers rigidity and three-dimensional diversity, traits highly sought after in fragment-based drug discovery. Computational studies suggest that this scaffold may exhibit improved target selectivity compared to flat aromatic systems, a feature increasingly relevant in the era of precision medicine. The compound's CAS No. 147610-85-3 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance documentation.

Analytical characterization of 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and stereochemical configuration, which are crucial for reproducibility in academic and industrial settings. The rise of AI-assisted molecular design has further amplified interest in such well-characterized building blocks for virtual screening libraries.

As the pharmaceutical industry focuses on undruggable targets, compounds with three-dimensional complexity like this azaspiro derivative are becoming indispensable tools. Its compatibility with late-stage functionalization strategies makes it particularly attractive for parallel synthesis approaches. Furthermore, the Cbz-protected amine moiety allows for orthogonal deprotection in multi-step syntheses, a feature frequently leveraged in combinatorial chemistry platforms.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been modeled extensively to predict bioavailability. These computational analyses support its potential utility in prodrug development and formulation science. With the increasing demand for novel drug delivery systems, such detailed property profiling becomes essential for translational research.

In summary, 6-[(benzyloxy)carbonyl]-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 147610-85-3) represents a versatile intermediate at the intersection of medicinal chemistry and material science. Its structural features address multiple contemporary challenges in drug development, from enhancing target engagement to improving compound stability. As research continues to explore the potential of spirocyclic architectures, this compound is poised to remain a valuable asset in the chemist's toolbox.